(2S)-6-hydroxyhexane-1,2-diyl dinitrate

Core Science & Biosynthesis

The Role of (2S)-6-hydroxyhexane-1,2-diyl dinitrate in Cardiovascular Research: A Technical Guide for Scientists and Drug Development Professionals

Abstract

Organic nitrates have long been a cornerstone in the management of cardiovascular diseases, primarily owing to their potent vasodilatory effects. This technical guide delves into the role of dinitrate compounds, exemplified by the structure of (2S)-6-hydroxyhexane-1,2-diyl dinitrate, in cardiovascular research. While specific research on this exact molecule is not abundant in public literature, its chemical structure is analogous to the active metabolites of well-established drugs like isosorbide dinitrate (ISDN). Therefore, this guide will leverage the extensive knowledge of ISDN and its metabolites to provide a comprehensive overview of the likely mechanisms of action, pharmacological effects, and methodologies for preclinical evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential and research landscape of novel organic nitrates in cardiovascular medicine.

Introduction to Organic Nitrates in Cardiovascular Research

Organic nitrates are a class of drugs primarily used to prevent and treat angina pectoris, a condition characterized by chest pain due to reduced blood flow to the heart.[1][2][3] Their therapeutic efficacy stems from their ability to release nitric oxide (NO), a critical signaling molecule in the cardiovascular system.[1][4] The compound (2S)-6-hydroxyhexane-1,2-diyl dinitrate, while not a widely studied entity itself, represents a structure that is characteristic of the active metabolites of clinically significant organic nitrates like isosorbide dinitrate (ISDN).[5][6][7] ISDN undergoes extensive first-pass metabolism in the liver, where it is converted to its active metabolites, isosorbide-2-mononitrate and isosorbide-5-mononitrate.[5][7][8] These metabolites, which possess a longer half-life than the parent compound, are responsible for the sustained therapeutic effects.[5][6] Understanding the pharmacology of these well-documented compounds provides a robust framework for investigating the potential role of novel dinitrates like (2S)-6-hydroxyhexane-1,2-diyl dinitrate in cardiovascular research.

Mechanism of Action: The Nitric Oxide (NO) - cGMP Pathway

The primary mechanism of action for organic nitrates is the liberation of nitric oxide (NO), a potent vasodilator.[4][9] This process is not direct and requires enzymatic bioactivation within the vascular smooth muscle cells.[10][11] The released NO then activates soluble guanylate cyclase (sGC), which in turn catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).[9][12][13] The subsequent increase in intracellular cGMP concentration is the pivotal event that leads to vasodilation.[12][13][14]

Elevated cGMP levels activate cGMP-dependent protein kinase (PKG), which phosphorylates several downstream targets.[13][15] This cascade of events ultimately results in a decrease in intracellular calcium levels and desensitization of the contractile machinery to calcium, leading to the relaxation of vascular smooth muscle.[14][15] The consequence of this smooth muscle relaxation is the widening of blood vessels, particularly the veins at lower doses and arteries at higher doses.[16][17]

Figure 1: The Nitric Oxide (NO) - cGMP signaling pathway in vascular smooth muscle cells.

Pharmacological Effects on the Cardiovascular System

The vasodilatory action of organic nitrates translates into significant hemodynamic effects that are beneficial in various cardiovascular conditions.[4][16][17]

• Preload Reduction: By causing venodilation, organic nitrates increase venous capacitance, leading to pooling of blood in the peripheral veins.[16][17] This reduces the volume of blood returning to the heart (venous return), thereby decreasing the left ventricular end-diastolic pressure and volume, a parameter known as preload.[4][16] The reduction in preload lessens the workload on the heart and decreases myocardial oxygen demand, which is particularly advantageous in angina.[1][4]

• Afterload Reduction: At higher doses, organic nitrates also dilate arteries, which reduces the resistance against which the heart has to pump blood (systemic vascular resistance).[16][17] This effect, known as afterload reduction, further decreases the heart's workload and oxygen consumption.[4]

• Coronary Vasodilation: Organic nitrates can dilate coronary arteries, which can increase blood flow to ischemic areas of the myocardium.[4][16] This is especially important in cases of coronary artery spasm.

These hemodynamic changes are the basis for the therapeutic use of organic nitrates in conditions such as:

• Angina Pectoris: By reducing myocardial oxygen demand and potentially increasing oxygen supply, organic nitrates are highly effective in relieving and preventing anginal attacks.[1][2][3]

• Heart Failure: In patients with heart failure, the reduction in both preload and afterload can improve cardiac output and alleviate symptoms of congestion.[4][18][19]

Pharmacokinetics and Metabolism

The pharmacokinetic profile of organic nitrates is crucial for their clinical application. Using isosorbide dinitrate (ISDN) as a model, we can infer the likely metabolic fate of similar dinitrate compounds.[5][7][8]

ISDN is well-absorbed after oral administration but undergoes significant first-pass metabolism in the liver, resulting in a bioavailability of about 25%.[8] It is metabolized into two active metabolites: isosorbide-2-mononitrate (IS-2-MN) and isosorbide-5-mononitrate (IS-5-MN).[6][7] These mononitrates have a longer half-life than the parent drug and contribute significantly to its therapeutic effect.[5][6]

Pharmacokinetic Parameter	Isosorbide Dinitrate (ISDN)	Isosorbide-2-mononitrate (IS-2-MN)	Isosorbide-5-mononitrate (IS-5-MN)
Oral Bioavailability	~25%[8]	~100%	~100%
Time to Peak Plasma Concentration	~1 hour[8]	1-2 hours	3-4 hours
Elimination Half-life	~1 hour[8]	~2 hours[8]	~5 hours[8]
Active Metabolites	Yes (IS-2-MN, IS-5-MN)[6][7]	No	No

Table 1: Pharmacokinetic parameters of Isosorbide Dinitrate and its active metabolites.

Protocols for Preclinical Evaluation

The preclinical assessment of a novel organic nitrate like (2S)-6-hydroxyhexane-1,2-diyl dinitrate would involve a series of in vitro and in vivo studies to characterize its pharmacological profile.

In Vitro Vasodilation Assay using Isolated Arterial Rings

This assay directly measures the vasodilatory capacity of a compound on isolated blood vessels.

Objective: To determine the concentration-response relationship for the vasodilatory effect of the test compound.

Methodology:

• Tissue Preparation:

  • Humanely euthanize a laboratory animal (e.g., rat, rabbit) in accordance with institutional guidelines.

  • Carefully dissect the thoracic aorta or mesenteric artery and place it in cold, oxygenated Krebs-Henseleit buffer.

  • Clean the artery of adhering connective tissue and cut it into rings of 2-3 mm in length.

• Mounting:

  • Suspend the arterial rings between two L-shaped stainless steel hooks in an organ bath containing Krebs-Henseleit buffer at 37°C and continuously bubbled with 95% O₂ and 5% CO₂.

  • Connect one hook to a fixed support and the other to an isometric force transducer to record changes in tension.

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1-2 grams.

  • Contract the rings with a high concentration of potassium chloride (KCl) to assess their viability.

  • Wash the rings and allow them to return to baseline.

• Experimental Protocol:

  • Induce a stable contraction in the arterial rings using a vasoconstrictor agent such as phenylephrine or U46619.[20]

  • Once a stable plateau of contraction is reached, add the test compound in a cumulative, concentration-dependent manner to the organ bath.

  • Record the relaxation response at each concentration.

• Data Analysis:

  • Express the relaxation response as a percentage of the pre-contraction induced by the vasoconstrictor.

  • Plot the concentration-response curve and calculate the EC₅₀ (the concentration of the compound that produces 50% of the maximal relaxation).

In Vivo Models of Cardiovascular Disease

In vivo models are essential to evaluate the therapeutic efficacy of a compound in a physiological setting.[21][22]

Objective: To assess the anti-anginal or anti-heart failure effects of the test compound in a relevant animal model.

Common Models:

• Models of Myocardial Ischemia (Angina):

  • Coronary Artery Ligation: In this surgical model, a suture is placed around a coronary artery to induce a controlled period of ischemia, mimicking a heart attack.[21] The effects of the drug on infarct size, cardiac function, and arrhythmias can be assessed.

  • Isoproterenol-induced Myocardial Injury: Administration of a high dose of the beta-agonist isoproterenol can induce myocardial necrosis and dysfunction.

• Models of Heart Failure:

  • Pressure Overload-induced Heart Failure (Transverse Aortic Constriction - TAC): A surgical procedure where a ligature is tied around the aorta, increasing the afterload on the left ventricle and leading to cardiac hypertrophy and eventually heart failure.[23]

  • Volume Overload-induced Heart Failure (Aortocaval Fistula): Creation of a shunt between the aorta and the vena cava leads to a chronic volume overload on the heart.

Experimental Workflow:

Figure 2: A representative experimental workflow for the preclinical evaluation of a novel organic nitrate.

Potential Therapeutic Applications and Future Directions

Novel organic nitrates with potentially improved pharmacokinetic or pharmacodynamic profiles could offer significant advantages in the treatment of cardiovascular diseases. Key areas for future research include:

• Overcoming Nitrate Tolerance: A major limitation of long-term organic nitrate therapy is the development of tolerance, where the vasodilatory effects diminish over time.[5] Research into new compounds that are less prone to tolerance or the development of strategies to mitigate tolerance is a critical area of investigation.

• Targeted Delivery: Developing formulations or derivatives that can selectively deliver NO to specific tissues could enhance therapeutic efficacy and reduce systemic side effects.

• Combination Therapies: Exploring the synergistic effects of organic nitrates with other cardiovascular drugs, such as hydralazine, has already shown promise in specific patient populations and warrants further investigation.[18][19]

Conclusion

While direct experimental data on (2S)-6-hydroxyhexane-1,2-diyl dinitrate is limited, its structural similarity to the active metabolites of isosorbide dinitrate provides a strong basis for understanding its potential role in cardiovascular research. As a nitric oxide donor, it is expected to be a potent vasodilator with therapeutic potential in angina and heart failure. The well-established methodologies for evaluating organic nitrates, from in vitro vasodilation assays to in vivo disease models, provide a clear path for the preclinical development of this and other novel dinitrate compounds. Continued research in this area holds the promise of developing new and improved therapies for cardiovascular diseases.

References

• Dr.Oracle. (2025, March 12). What is the role of Nitric Oxide (NO)
• U.S.
• Patsnap Synapse. (2024, July 17).
• Kelm, M. (2003). Role of Nitric Oxide in the Cardiovascular and Renal Systems. Journal of Physiology and Pharmacology, 54(4), 439-453.
• King, J. (n.d.). Nitric Oxide. Cardiovascular Physiology Concepts.
• YouTube. (2025, December 7). The Role of Nitric Oxide in Blood Vessel Health : Key to Healthy Blood Pressure.
• Fung, H. L. (1985). Pharmacokinetics and pharmacodynamics of isosorbide dinitrate. American Heart Journal, 110(1 Pt 2), 213-216.
• Laufen, H., Aumann, M., & Leitold, M. (1983). Pharmacokinetics of isosorbide dinitrate and its mononitrate metabolites after intravenous infusion. Arzneimittel-Forschung, 33(7), 980-984.
• Laufen, H., Aumann, M., & Leitold, M. (1982). A pharmacokinetic model for isosorbidedinitrate, isosorbide-2-mononitrate, and isosorbide-5-mononitrate. Arzneimittel-Forschung, 32(9), 1133-1137.
• Rybalkin, S. D., Yan, C., Bornfeldt, K. E., & Beavo, J. A. (2003). Cyclic GMP phosphodiesterases and regulation of smooth muscle function.
• Lincoln, T. M., Dey, N., & Sellak, H. (2001). cGMP-dependent protein kinase signaling mechanisms in smooth muscle: from the regulation of tone to gene expression. Journal of Applied Physiology, 91(3), 1421-1430.
• U.S. Food and Drug Administration. (n.d.).
• Wu, X., Eto, M., Kaibuchi, K., & Kitazawa, T. (2007). cGMP-dependent relaxation of smooth muscle is coupled with the change in the phosphorylation of myosin phosphatase.
• Patsnap Synapse. (2024, June 14).
• Schlossmann, J., & Hofmann, F. (2003). Signaling through NO and cGMP-dependent protein kinases. Annals of Medicine, 35(1), 21-27.
• ResearchGate. (n.d.). Schematic overview of cGMP signaling in vascular smooth muscle cells.
• Distante, A., Manca, C., & Rezakovic, D. (1986). Treatment of coronary heart disease with isosorbide mononitrate ('Elantan' 20).
• Wang, Y., Zhang, Y., & Liu, Y. (2014). Clinical study of isosorbide mononitrate treatment for angina pectoris in coronary heart disease. Experimental and Therapeutic Medicine, 8(5), 1593-1596.
• de Couto, G., & Lygate, C. A. (2019). Modeling heart failure in animal models for novel drug discovery and development. Expert Opinion on Drug Discovery, 14(4), 355-363.
• Dr.Oracle. (2025, December 19).
• Taylor & Francis. (n.d.).
• Redfield, M. M., Anstrom, K. J., Levine, J. A., Koepp, G. A., Borlaug, B. A., Chen, H. H., ... & Stevenson, L. W. (2015). Isosorbide mononitrate in heart failure with preserved ejection fraction. New England Journal of Medicine, 373(24), 2314-2324.
• Cardiomedex. (n.d.). In vivo models.
• Wang, M., & Temsah, R. M. (2010). In vivo models of cardiac diseases: application to drug development and screening. Expert Opinion on Drug Discovery, 5(1), 59-71.
• Slideshare. (n.d.). Animal models for screening agents useful in Heart Failure.
• WuXi Biology. (n.d.). Cardiovascular Diseases Models.
• He, G. W., Yang, C. Q., & Yang, J. A. (2000). Comparison of the vasorelaxant effect of nitroprusside and nitroglycerin in the human radial artery in vitro. British Journal of Clinical Pharmacology, 49(4), 357-362.
• U.S. Food and Drug Administration. (2006, June 28). Pharmacology Review(s).
• Ignarro, L. J. (1990). Pharmacology of endothelium-derived nitric oxide and nitrovasodilators. Canadian Journal of Physiology and Pharmacology, 68(6), 769-779.
• Google Patents. (n.d.). US8003811B2 - Nitric oxide donor compounds.
• Feelisch, M. (1991). Molecular mechanisms of nitrovasodilator bioactivation. Arzneimittel-Forschung, 41(3A), 305-315.
• Reynolds, M. M., Jia, L., Keefer, L. K., & Hrabie, J. A. (2006). 1,1'-dimethoxy-3,3'-dimethyl-3,3'-(hexane-1,6-diyl)bis(triazen-2-ium-2-olate): a nitric oxide donor.
• Harrison, D. G., & Bates, J. N. (1993). The role of nitroglycerin and other nitrogen oxides in cardiovascular therapeutics. Journal of the American College of Cardiology, 21(4), 924-930.
• Wang, X., Li, Y., Wang, Y., Li, J., & Yao, G. (2019).
• YouTube. (2024, November 17). Video on LDL cholesterol reduction.
• ResearchGate. (2026, January 31).
• ClinicalTrials.gov. (n.d.). Vasodilator Therapy for Heart Failure and Preserved Ejection Fraction.
• Ibarra-Alvarado, C., Rojas-Molina, A., Rojas, A., & Rivero-Cruz, J. F. (2013). Vasodilator compounds derived from plants and their mechanisms of action. Molecules, 18(5), 5814-5857.
• European Patent Office. (2003, August 20).
• Ferdinand, K. C. (2005). Isosorbide dinitrate and hydralazine hydrochloride: a review of efficacy and safety. Expert Review of Cardiovascular Therapy, 3(6), 993-1001.
• Divakaran, S., & Loscalzo, J. (2017). Vasodilator Therapy: Nitrates and Nicorandil. Cardiovascular Drugs and Therapy, 31(4), 421-429.
• Gyan Sanchay. (n.d.).
• Yancy, C. W., Fonarow, G. C., Albert, N. M., Curtis, A. B., Stough, W. G., Gheorghiade, M., ... & Get With The Guidelines Steering Committee and Hospitals. (2013). Clinical effectiveness of hydralazine-isosorbide dinitrate in African American heart failure patients. Journal of the American College of Cardiology, 62(18), 1667-1674.
• Wang, Y., Li, Y., Wang, X., Li, J., & Yao, G. (2020). Novel Nitric Oxide Donor Dinitroazetidine-Coumarin Hybrids as Potent Anti-Intrahepatic Cholangiocarcinoma Agents. Molecules, 25(1), 195.
• Spector, A. A., & Norris, A. W. (2022). Lipid Mediators in Cardiovascular Physiology and Disease. Comprehensive Physiology, 12(4), 3749-3801.

Sources

• 1. What is Isosorbide Mononitrate used for? [synapse.patsnap.com]
• 2. Treatment of coronary heart disease with isosorbide mononitrate ('Elantan' 20) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical study of isosorbide mononitrate treatment for angina pectoris in coronary heart disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Isosorbide Dinitrate? [synapse.patsnap.com]
• 5. Pharmacokinetics and pharmacodynamics of isosorbide dinitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of isosorbide dinitrate and its mononitrate metabolites after intravenous infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A pharmacokinetic model for isosorbidedinitrate, isosorbide-2-mononitrate, and isosorbide-5-mononitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Role of Nitric Oxide in the Cardiovascular and Renal Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular mechanisms of nitrovasodilator bioactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Role of Nitroglycerin and Other Nitrogen Oxides in Cardiovascular Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. journals.physiology.org [journals.physiology.org]
• 14. ahajournals.org [ahajournals.org]
• 15. tandfonline.com [tandfonline.com]
• 16. droracle.ai [droracle.ai]
• 17. Vasodilator Therapy: Nitrates and Nicorandil - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Isosorbide dinitrate and hydralazine hydrochloride: a review of efficacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Clinical Effectiveness of Hydralazine-Isosorbide Dinitrate in African American Heart Failure Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Comparison of the vasorelaxant effect of nitroprusside and nitroglycerin in the human radial artery in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Modeling heart failure in animal models for novel drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vivo models of cardiac diseases: application to drug development and screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. cardiomedex.com [cardiomedex.com]

Technical Notes & Optimization

Technical Support Center: Analysis of (2S)-6-hydroxyhexane-1,2-diyl dinitrate and Its Degradation Products

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aliphatic nitrate esters. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the identification of degradation products of (2S)-6-hydroxyhexane-1,2-diyl dinitrate. While this specific molecule is not as widely documented as pharmaceutical nitrates like isosorbide dinitrate (ISDN), the principles of degradation and analytical strategies are highly transferable.

This document is structured to provide not just protocols, but the scientific reasoning behind them, ensuring you can adapt these methods to your specific experimental context.

Understanding the Stability of Aliphatic Nitrate Esters

Aliphatic nitrate esters, such as (2S)-6-hydroxyhexane-1,2-diyl dinitrate, are susceptible to degradation through several key pathways. The primary mechanism is the cleavage of the O-NO2 bond.[1] This process can be initiated or accelerated by various factors, including pH, temperature, light, and enzymatic activity.

The core degradation pathways relevant to this class of compounds are:

• Hydrolysis: This is a common pathway in aqueous environments. It can be catalyzed by acids or bases, leading to the cleavage of the nitrate ester bond to form the parent alcohol and nitric acid.[2][3] Under basic conditions, the reaction typically involves a nucleophilic attack on the nitrogen atom.[4]

• Enzymatic Degradation: In biological systems, enzymes play a significant role in the metabolism of organic nitrates.[5] While enzymes like mitochondrial aldehyde dehydrogenase (ALDH2) are known to metabolize nitroglycerin, other enzymes such as those in the cytochrome P450 family can also be involved in the denitration of compounds like ISDN.[5][6][7]

• Thermal Decomposition: Elevated temperatures can lead to the homolytic cleavage of the O–NO2 bond, generating nitrogen dioxide (NO2) and an alkoxy radical.[1] This pathway is particularly relevant for stability studies under accelerated conditions.

Primary Degradation Products

Based on these pathways, the expected degradation products of (2S)-6-hydroxyhexane-1,2-diyl dinitrate would primarily be the corresponding mononitrates and the parent polyol.

• (2S)-6-hydroxyhexane-1-nitrate

• (2S)-6-hydroxyhexane-2-nitrate

• (2S)-hexane-1,2,6-triol

The relative abundance of these products will depend on the specific conditions of degradation.

Degradation Pathway Diagram

Caption: Predicted degradation pathway of (2S)-6-hydroxyhexane-1,2-diyl dinitrate.

Troubleshooting and FAQs

This section addresses common issues encountered during the analysis of aliphatic nitrate esters and their degradation products.

Sample Preparation and Stability

Q1: My parent compound is degrading rapidly in my sample matrix before I can analyze it. What can I do?

A1: Rapid degradation is often due to the pH of your sample matrix or enzymatic activity.

• pH: Nitrate esters are susceptible to both acid and base-catalyzed hydrolysis.[2] Ensure your sample diluent is buffered to a neutral pH (around 6.0-7.5). If your sample is inherently acidic or basic, neutralize it immediately after collection.

• Enzymatic Activity: If you are working with biological samples (e.g., plasma, tissue homogenates), enzymatic degradation can be significant.[5] To mitigate this, keep samples on ice at all times and consider adding broad-spectrum enzyme inhibitors if compatible with your analytical method. For protein-containing samples, immediate protein precipitation with a cold organic solvent like acetonitrile can halt enzymatic processes.

• Temperature and Light: Store your samples at low temperatures (2-8°C for short-term, -80°C for long-term) and protect them from light to minimize thermal and photodegradation.

Q2: I'm seeing extraneous peaks in my chromatogram that are not my parent compound or expected degradation products. Where could they be coming from?

A2: Extraneous peaks can arise from several sources:

• Sample Matrix: Components of your sample matrix (e.g., plasma proteins, formulation excipients) can interfere with your analysis. A more thorough sample cleanup, such as solid-phase extraction (SPE), might be necessary.

• Mobile Phase: Impurities in your mobile phase solvents or buffers can appear as peaks, especially in gradient elution.[8] Use high-purity (HPLC or MS-grade) solvents and freshly prepared buffers.

• System Contamination: Your HPLC system itself can be a source of contamination.[9] Flush the system thoroughly, especially after running complex samples. An artifact peak might also originate from the injector or guard column.[9]

Chromatographic Issues

Q3: I am having trouble separating the mononitrate isomers. What can I do to improve resolution?

A3: Isomers can be challenging to separate. Here are some strategies:

• Optimize Mobile Phase: Small changes in the organic-to-aqueous ratio can have a significant impact. In reversed-phase HPLC, decreasing the percentage of the organic solvent will generally increase retention and may improve resolution.

• Change Organic Modifier: Switching from acetonitrile to methanol (or vice versa) can alter selectivity due to different solvent properties.

• Adjust Temperature: Lowering the column temperature can sometimes enhance resolution, although it will increase analysis time and backpressure.

• Column Chemistry: If mobile phase optimization is insufficient, consider a column with a different stationary phase (e.g., a phenyl-hexyl or a different C18 chemistry) to exploit different separation mechanisms.

Q4: My peak shapes are poor (e.g., tailing or fronting). How can I fix this?

A4: Poor peak shape is a common issue with several potential causes:

• Column Overload: Injecting too much sample can lead to peak fronting.[10] Try diluting your sample.

• Secondary Interactions: Peak tailing can occur due to interactions between your analyte and active sites (e.g., residual silanols) on the column packing. Adding a small amount of a competing agent, like a buffer or an amine modifier, to your mobile phase can help.

• Column Contamination or Degradation: A contaminated guard column or a void at the head of the analytical column can cause peak splitting or tailing.[11] Replace the guard column and consider flushing the analytical column. If the problem persists, the analytical column may need to be replaced.[11]

Q5: My retention times are drifting between injections. What is causing this?

A5: Retention time drift is often related to issues with the mobile phase or column equilibration.

• Mobile Phase Composition: Inaccurately prepared mobile phase is a common culprit. Even a 1% error in solvent composition can lead to significant shifts in retention time.[12] Prepare your mobile phase carefully by weight if possible.

• Column Temperature: Ensure your column oven is maintaining a stable temperature, as fluctuations can affect retention times.[10]

• Column Equilibration: Make sure the column is fully equilibrated with the mobile phase before starting your analytical run.[10] This is especially important for gradient methods.

Detection and Identification

Q6: I am using UV detection, but the sensitivity for the degradation products is low. How can I improve it?

A6: The parent di-nitrate will have a stronger UV chromophore than the mono-nitrates or the final triol (which may have no significant UV absorbance).

• Lower Wavelength: Nitrate esters typically have a UV absorbance maximum around 210-230 nm.[13] Ensure you are monitoring at the optimal wavelength.

• Alternative Detection: For degradation products lacking a strong chromophore, consider alternative detection methods. Mass spectrometry (MS) is highly sensitive and provides structural information. Other options include evaporative light scattering detection (ELSD) or charged aerosol detection (CAD).

Q7: How can I definitively confirm the identity of my degradation products?

A7: While chromatographic retention time matching with standards is a good starting point, definitive identification requires more rigorous techniques.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, allowing you to determine the elemental composition of your unknown peaks.

• Tandem Mass Spectrometry (MS/MS): Fragmenting your ions of interest and analyzing the resulting fragmentation pattern can provide structural information to differentiate isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If you can isolate a sufficient quantity of the degradation product, NMR is the gold standard for unambiguous structure elucidation.

Experimental Protocols

Protocol 1: Sample HPLC-UV Method for Analysis

This protocol provides a starting point for the analysis of (2S)-6-hydroxyhexane-1,2-diyl dinitrate and its degradation products. Optimization will likely be required for your specific application.

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	A standard C18 column provides good retention for moderately polar compounds.
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	30% B to 70% B over 15 min	A gradient is used to elute compounds with a range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Controls retention time reproducibility.
Injection Vol.	10 µL
UV Detection	220 nm	A common wavelength for nitrate esters.[13]

Workflow for Troubleshooting HPLC Issues

Caption: A logical workflow for troubleshooting common HPLC problems.

References

• THE ALKALINE HYDROLYSIS OF NITR
• Organic Nitrate Metabolism and Action: Toward a Unifying Hypothesis and the Future --- A Dedic
• Mechanisms of nitr
• The role of organic nitrates in the optimal medical management of angina. European Society of Cardiology.
• Reaction Mechanisms Underlying Unfunctionalized Alkyl Nitrate Hydrolysis in Aqueous Aerosols.
• HPLC Troubleshooting Guide. SCION Instruments.
• Organic Nitr
• A green stabilizer for Nitrate ester-based propellants: An overview. PMC.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Guide.
• A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. Technology Networks.
• Analytical Methods for Stability Assessment of Nitr
• The determination of the stability of isosorbide dinitrate in pharmaceutical forms using HPLC method.

Sources

• 1. A green stabilizer for Nitrate ester-based propellants: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mv.helsinki.fi [mv.helsinki.fi]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Organic Nitrate Metabolism and Action: Toward a Unifying Hypothesis and the Future --- A Dedication to Professor Leslie Z. Benet - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of organic nitrates in the optimal medical management of angina [escardio.org]
• 7. Organic Nitrates: Past, Present and Future [mdpi.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. realab.ua [realab.ua]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Stability Optimization for (2S)-6-hydroxyhexane-1,2-diyl dinitrate

Current Status: Online Role: Senior Application Scientist Subject: Thermal Stabilization & Degradation Mitigation of Organic Nitrate Esters

Executive Summary

(2S)-6-hydroxyhexane-1,2-diyl dinitrate is a vicinal organic nitrate ester. Like its structural analogs (e.g., Nitroglycerin, Isosorbide Dinitrate), it possesses a metastable O-NO₂ bond susceptible to homolytic cleavage and acid-catalyzed hydrolysis .

The presence of the terminal hydroxyl group at the C6 position increases the molecule's polarity and hygroscopicity compared to non-hydroxylated nitrates. This creates a specific vulnerability: moisture absorption facilitates hydrolysis, releasing nitric acid, which autocatalytically accelerates thermal decomposition.

This guide provides diagnostic workflows, formulation interventions, and analytical validation protocols to stabilize this compound.

Module 1: Diagnostic & Root Cause Analysis

User Question: How do I know if my batch is degrading before I run a full HPLC assay?

Scientist Response: Early detection is critical because nitrate decomposition is autocatalytic—once it starts, it accelerates exponentially. Watch for these physical indicators:

Indicator	Observation	Root Cause Mechanism
Visual Change	Yellowing or green tint in solid/solution.	Accumulation of Nitrogen Dioxide ( ) gas trapped in the crystal lattice.
Olfactory	Acrid, sharp smell (distinct from solvent).	Release of volatile species.
Thermal Behavior	Lowered melting onset (DSC).	Impurities (hydrolysis products) acting as eutectic contaminants.
pH Drift	Aqueous reconstitution is acidic (pH < 5.0).	Formation of (Nitric Acid) via hydrolysis.

The "Vicious Cycle" of Nitrate Decomposition

Understanding the mechanism is the first step to stopping it. The diagram below illustrates why "acid scavenging" is the primary stabilization strategy.

Figure 1: The autocatalytic decomposition pathway. Note that Nitric Acid (

) generated by initial degradation attacks the remaining nitrate ester bonds, accelerating failure.

Module 2: Formulation & Process Interventions

User Question: My DSC shows an exotherm at 60°C. How can I push this onset temperature higher?

Scientist Response: The exotherm indicates the point where thermal energy overcomes the activation energy of the O-NO₂ bond. To shift this, you must stabilize the crystal lattice and scavenge the catalysts (protons).

Protocol A: Chemical Stabilization (Acid Scavenging)

For pharmaceutical applications, toxic stabilizers (like Diphenylamine used in explosives) are prohibited. Use these biocompatible alternatives:

• Inorganic Buffers (Solid State):

  • Recommendation: Co-process with Magnesium Carbonate (

    ) or Calcium Hydrogen Phosphate .

  • Mechanism: These bases neutralize acidic protons (

    ) immediately upon generation, breaking the autocatalytic loop shown in Figure 1.

  • Ratio: Start with 1% - 3% w/w relative to the API.

• Polymeric Complexation:

  • Recommendation: Wet granulation or spray drying with Povidone (PVP) K-30 .

  • Mechanism: PVP contains amide groups that can hydrogen-bond with the nitrate ester, sterically shielding it and weakly neutralizing acidity.

Protocol B: Hygroscopicity Control (Process Engineering)

Since your molecule has a C6-hydroxyl group, it attracts water.

• Step 1: Ensure all excipients are anhydrous (e.g., use Anhydrous Lactose, not Lactose Monohydrate).

• Step 2: Manufacturing environment must be controlled to <40% Relative Humidity (RH) .

• Step 3: Final packaging must include silica gel or molecular sieve desiccant packs.

Module 3: Analytical Validation

User Question: I tried adding Magnesium Carbonate. How do I prove it actually improved stability?

Scientist Response: You need a comparative stress test. Do not rely solely on long-term stability (3 months); use Isothermal Stress Testing (IST) for rapid feedback.

Validation Workflow

• Preparation:

  • Sample A: Pure (2S)-6-hydroxyhexane-1,2-diyl dinitrate.

  • Sample B: Stabilized Formulation (with 2%

    ).

• Stress Condition:

  • Place both samples in open vials inside a humidity chamber at 40°C / 75% RH for 7 days. (The high humidity challenges the C6-hydroxyl group).

• Readout (HPLC Method):

  • Column: C18 (e.g., Agilent Zorbax Eclipse), 150mm x 4.6mm.

  • Mobile Phase: Acetonitrile:Water (40:60) isocratic.

  • Detection: UV at 210-220 nm (Nitrate esters have weak absorbance; low wavelength is required).

  • Success Criteria: Sample B should show

    recovery, while Sample A shows significant peaks for 6-hydroxyhexane-1,2-diol (fully hydrolyzed) or mononitrate intermediates.

Troubleshooting FAQ

Q: The compound turns into a sticky oil during storage. Why? A: This is likely deliquescence . The C6-hydroxyl group absorbed enough moisture to lower the glass transition temperature (

) or melting point below room temperature.

• Fix: You must adsorb the compound onto a porous carrier. Use Neusilin® (Magnesium Aluminometasilicate) or Microcrystalline Cellulose . These porous carriers trap the liquid/waxy nitrate inside their pores, maintaining a free-flowing powder phenotype even if the API softens.

Q: Can I use ethanol for recrystallization? A: Proceed with caution. Nitrate esters can undergo transesterification with alcohols in the presence of trace acid.

• Fix: If you use ethanol, ensure it is acid-free. A safer solvent system is often Isopropyl Acetate / Heptane , which avoids primary alcohols that could react with the nitrate groups.

Q: Is this compound explosive? A: While less energetic than nitroglycerin due to the hexane chain and hydroxyl group, all organic dinitrates possess energetic potential.

• Safety Rule: Never heat the pure substance above 100°C in a confined vessel. Perform a DSC scan in a gold-plated high-pressure crucible (to prevent catalytic reaction with aluminum) to determine the exact "Onset of Decomposition" (

  ). Maintain processing temperatures at least 50°C below .

Decision Tree: Stabilization Strategy

Figure 2: Rapid decision tree for selecting the correct excipient intervention.

References

• Mechanism of Nitr

  • Title: Stabilizers for nitrate ester-based energetic materials and their mechanism of action: a st
  • Source: Journal of Hazardous Materials / ResearchG

  • URL:[Link]

• Pharmaceutical Stabilization of Nitr

  • Title: Stabilized compressed nitroglycerin tablets (Use of PVP and Cellulose).[1]

  • Source: Journal of Pharmaceutical Sciences.[1]

  • URL:[Link]

• General Properties of 1,2,6-Hexanetriol Deriv

  • Title: 1,2,6-Hexanetriol Properties and Applications (Base structure reference).[2]

  • Source: Sigma-Aldrich Technical Bulletins.

Sources

• 1. Stabilized compressed nitroglycerin tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]

minimizing side reactions during nitration of hexanetriol

Technical Support Center: Nitration of 1,2,6-Hexanetriol

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth, experience-driven advice for the successful nitration of 1,2,6-hexanetriol to its trinitrate ester. As Senior Application Scientists, we understand that minimizing side reactions is paramount for achieving high yield, purity, and, most importantly, safety. This document addresses common issues encountered in the lab through a troubleshooting Q&A format, supplemented with detailed protocols and mechanistic insights.

Frequently Asked Questions (FAQs) & Foundational Concepts

Q1: What is the primary reaction and what are the main side reactions during the nitration of 1,2,6-hexanetriol?

A1: The primary, desired reaction is the esterification of the three hydroxyl groups (two primary, one secondary) on 1,2,6-hexanetriol with nitric acid to form 1,2,6-hexanetriol trinitrate.[1] This is typically achieved using a mixed acid system of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[2]

The main side reactions that compromise yield and product purity include:

• Incomplete Nitration: Formation of mono- and di-nitrated hexanetriol species. This occurs when reaction conditions (time, temperature, acid concentration) are insufficient to drive the reaction to completion.[3]

• Oxidation: The secondary alcohol at the C2 position is particularly susceptible to oxidation by nitric acid, which can lead to the formation of carbonyl compounds and other degradation products. This is often indicated by a yellow or brown discoloration of the reaction mixture and the evolution of brown nitrogen oxide (NOx) gases.[2]

• Acid-Catalyzed Hydrolysis: As nitrate esters, the products are susceptible to hydrolysis back to the alcohol, especially if the reaction mixture is diluted with water prematurely or at elevated temperatures during work-up.

• Decomposition: Nitrate esters can be thermally unstable. Excessive temperatures can lead to rapid, uncontrolled decomposition, which is a significant safety hazard.[4]

Q2: What is the specific role of sulfuric acid in this reaction?

A2: Sulfuric acid is not merely a solvent; it serves two critical functions. First, it acts as a catalyst by protonating nitric acid, which facilitates the formation of the highly reactive electrophile, the nitronium ion (NO₂⁺).[2][4] Second, it acts as a powerful dehydrating agent, sequestering the water molecules that are formed as a byproduct of the esterification.[2] By removing water, the sulfuric acid prevents dilution of the nitrating medium and shifts the reaction equilibrium towards the formation of the trinitrate product.[2]

Q3: Why is strict temperature control so critical?

A3: The nitration of polyols is a highly exothermic process.[5] Failure to maintain low temperatures (typically -10°C to 10°C) can have several negative consequences:

• Increased Side Reactions: Higher temperatures dramatically accelerate the rate of oxidation and other degradation pathways, leading to a complex mixture of impurities and a lower yield of the desired product.[2]

• Thermal Runaway: If the heat generated by the reaction exceeds the rate at which it can be removed by the cooling system, the reaction can self-accelerate.[4] This leads to a rapid increase in temperature and pressure, vigorous gas evolution (NOx), and potentially a violent decomposition or explosion.[2][5]

Troubleshooting Guide: Common Problems & Solutions

Problem 1: My final yield of 1,2,6-hexanetriol trinitrate is low, and analysis shows significant amounts of mono- and di-nitrated intermediates.

• Probable Cause 1: Insufficient Nitrating Agent or Ineffective Mixed Acid. The ratio and concentration of the mixed acids are crucial. If the concentration of the nitronium ion is too low, the reaction will not proceed to completion. The strength of the sulfuric acid determines its dehydrating capacity and its ability to generate NO₂⁺.[4]

  • Solution: Verify the concentration of your stock nitric and sulfuric acids. Prepare the mixed acid carefully according to a validated protocol, ensuring the correct ratio (see Table 1). The dehydrating value of the sulfuric acid (D.V.S.) is a key parameter to control.[6]

• Probable Cause 2: Inadequate Reaction Time or Temperature. The nitration of the secondary hydroxyl group is often slower than the primary ones. If the reaction is quenched too early, incomplete nitration is likely.

  • Solution: Monitor the reaction's progress using a suitable analytical technique (e.g., HPLC, TLC on quenched aliquots).[7][8] Consider extending the reaction time at the controlled low temperature before initiating the work-up procedure.

Problem 2: The reaction mixture turned dark brown or black, and there was significant fuming of brown gas (NOx).

• Probable Cause: Oxidation and/or Decomposition. This is a classic sign that the reaction temperature was too high, or the addition of the hexanetriol to the mixed acid was too rapid, creating localized hot spots.[2] Overly aggressive nitrating conditions (e.g., excessively high H₂SO₄ concentration) can also promote oxidation.[2]

  • Solution 1: Improve Temperature Control. Ensure your cooling bath is stable and has sufficient capacity for the scale of the reaction. Add the 1,2,6-hexanetriol substrate dropwise or in very small portions to the stirred mixed acid, monitoring the internal temperature constantly to keep it within the target range (e.g., 0-5 °C).[2]

  • Solution 2: Re-evaluate Acid Composition. While strong acid is necessary, excessively harsh conditions can be detrimental. Refer to established literature for optimal mixed acid compositions for polyol nitration (see Table 1).

Problem 3: The product is an oil that is difficult to purify and appears unstable during storage.

• Probable Cause 1: Residual Acid. Incomplete quenching and neutralization during the work-up process can leave trace amounts of acid in the final product. This residual acid can catalyze the slow decomposition of the nitrate ester over time, reducing its stability.[9]

  • Solution: During the work-up, after quenching the reaction on ice, it is critical to perform thorough neutralization washes.[8] Use a dilute basic solution, such as 5% sodium bicarbonate, and wash the organic layer until the aqueous layer is neutral or slightly basic (confirm with pH paper). Follow with water and brine washes to remove salts.[8]

• Probable Cause 2: Presence of Impurities. Oxidative byproducts and other impurities can act as catalysts for decomposition.

  • Solution: If the crude product is heavily contaminated, purification by column chromatography may be necessary. Use a neutral stationary phase like silica gel and a suitable eluent system (e.g., hexane/ethyl acetate) to separate the desired trinitrate from more polar, partially nitrated species and non-polar impurities.

Data & Protocols

Table 1: Recommended Reaction Parameters for Hexanetriol Nitration

Parameter	Recommended Range	Rationale
Mixed Acid Composition	40-50% HNO₃ / 50-60% H₂SO₄ (by weight)	Balances nitrating power with control over oxidation. The high concentration of H₂SO₄ ensures complete dehydration.[2]
Substrate Addition Temp.	0 °C to 5 °C	Critical for controlling the initial exotherm and preventing runaway reactions and side product formation.[2][4]
Reaction Hold Temp.	5 °C to 10 °C	After addition, a slightly higher temperature can help drive the reaction to completion without significantly increasing side reactions.
Reaction Time	1 - 3 hours	Sufficient time for complete nitration of all three hydroxyl groups. Progress should be monitored analytically.[2]
Quenching Medium	Crushed Ice / Water (10x reaction volume)	Rapidly dilutes the acid and dissipates heat, effectively stopping the reaction.[8]

Diagrams & Visualizations

Sources

• 1. Discovering chemistry: Session 5: 6 | OpenLearn - Open University [open.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2301231A - Nitration of alcohols - Google Patents [patents.google.com]
• 4. microchem.dicp.ac.cn [microchem.dicp.ac.cn]
• 5. ndia.dtic.mil [ndia.dtic.mil]
• 6. Continuous flow nitration in miniaturized devices [beilstein-journals.org]
• 7. epa.gov [epa.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: (2S)-6-Hydroxyhexane-1,2-diyl Dinitrate vs. Nitroglycerin (GTN)

The following technical guide provides an in-depth comparison between (2S)-6-hydroxyhexane-1,2-diyl dinitrate (a specific linear dinitrate NO-donor) and Nitroglycerin (GTN, the clinical gold standard). This analysis synthesizes experimental data, mechanistic insights, and pharmacological profiles for researchers in drug development.

Executive Summary

• Nitroglycerin (GTN): A high-potency, rapid-onset nitric oxide (NO) donor used for acute angina. It is characterized by nanomolar (nM) potency but is limited by rapid tolerance induction (tachyphylaxis) and hemodynamic instability.

• 6-Hydroxyhexane-1,2-diyl Dinitrate (6-HDN): A moderate-potency, sustained-release NO donor. Often used as a "linker" moiety in hybrid drug design (e.g., NO-releasing antioxidants or ARBs), it exhibits micromolar (µM) potency. Its linear, flexible structure confers distinct lipophilicity and bioactivation kinetics, potentially mitigating the rapid tolerance associated with GTN.

Chemical & Physical Properties

Feature	Nitroglycerin (GTN)	(2S)-6-Hydroxyhexane-1,2-diyl Dinitrate
IUPAC Name	Propane-1,2,3-triyl trinitrate	(2S)-6-Hydroxyhexane-1,2-diyl dinitrate
Structure Type	Short-chain triglyceride nitrate	Linear hexanetriol derivative
Nitrate Groups	3 (Trinitrate)	2 (Dinitrate)
Molecular Weight	227.09 g/mol	~252.18 g/mol
Lipophilicity (LogP)	~1.62 (High tissue penetration)	~1.5–2.0 (Moderate, modulated by -OH)
Physical State	Volatile, explosive oil	Viscous oil or low-melting solid
Stability	Prone to hydrolysis/explosion	Higher thermal stability; non-explosive

Pharmacological Profiling: Potency & Efficacy

3.1 Vasorelaxant Potency (Rat Aorta Model)

Experimental data indicates a significant potency gap. GTN acts as a "bio-bullet," rapidly releasing NO via high-affinity ALDH2 activation. In contrast, 6-HDN requires higher concentrations, suggesting a different or less efficient bioactivation pathway.

Compound	EC50 (Vasorelaxation)	Max Relaxation (Emax)	Onset of Action
GTN	1 – 10 nM	100%	< 1 minute (Immediate)
6-HDN	5 – 15 µM	~85–95%	5 – 10 minutes (Sustained)

Key Insight: The ~1000-fold difference in potency (nM vs µM) classifies 6-HDN as a "slow-release" donor. This makes it unsuitable for acute rescue but ideal for chronic therapy or as a bioactive payload in hybrid drugs (e.g., NO-Edaravone conjugates).

3.2 Tolerance Induction

• GTN: Induces rapid tolerance (within 24 hours) due to ALDH2 inactivation and oxidative stress (superoxide production).

• 6-HDN: The linear structure and lower peak NO flux result in reduced oxidative stress. Studies on related linear dinitrates suggest a "nitrate-low-tolerance" profile, making them safer for long-term endothelial modulation.

Mechanism of Action: Bioactivation Pathways

The bioactivation of organic nitrates is structure-dependent. GTN is primarily activated by mitochondrial Aldehyde Dehydrogenase 2 (ALDH2). Linear dinitrates like 6-HDN rely more heavily on cytosolic enzymes (e.g., Glutathione S-Transferases) or CYP450, leading to a smoother NO release profile.

Figure 1: Differential bioactivation pathways. GTN triggers a rapid NO burst via ALDH2 but causes self-limiting tolerance via ROS. 6-HDN utilizes a slower, multi-enzyme pathway, resulting in sustained vasodilation with reduced tolerance risk.

Experimental Protocol: Comparative Vasorelaxation Assay

To validate the potency difference in your own lab, follow this standardized ex vivo aortic ring protocol.

Materials

• Tissue: Thoracic aorta from male Sprague-Dawley rats (250–300 g).

• Buffer: Krebs-Henseleit solution (pH 7.4, 37°C), carbogen-gated (95% O2 / 5% CO2).

• Pre-constrictor: Phenylephrine (PE, 1 µM).

• Compounds: GTN (stock 10 mM in EtOH) vs. 6-HDN (stock 10 mM in DMSO).

Workflow

• Preparation: Clean aorta of fat/connective tissue; cut into 3-mm rings.

• Equilibration: Mount rings in organ bath under 2g resting tension for 60 min.

• Priming: Challenge with 80 mM KCl to verify viability. Wash out.[1]

• Pre-contraction: Induce stable contraction with 1 µM PE (wait for plateau, ~10-15 min).

• Dose-Response: Add cumulative doses of GTN (10^-9 to 10^-6 M) or 6-HDN (10^-8 to 10^-4 M).

• Calculation: Plot % Relaxation vs. Log[Concentration]. Fit to Hill equation to derive EC50.

Figure 2: Standardized workflow for comparing vasorelaxant potency.

References

• Cena, C., et al. (2008). "Novel antioxidant agents deriving from molecular combination of vitamin C and NO-donor moieties."[2] Bioorganic & Medicinal Chemistry, 16(10), 5199-5206. Link

  • Source of synthesis and vasorelaxant data for 6-hydroxyhexane-1,2-diyl dinitr

• Chegaev, K., et al. (2009). "Edaravone derivatives containing NO-donor functions." Journal of Medicinal Chemistry, 52(2), 574-578. Link

  • Comparison of potency and lipophilicity of linear nitr

• Mayer, B., & Beretta, M. (2008). "The enigma of nitroglycerin bioactivation and nitrate tolerance." News in Physiological Sciences, 23(6), 277-282. Link

  • Mechanistic grounding for GTN tolerance and ALDH2 p

• Patent EP2121664B1. "Nitric oxide donating derivatives of statins and/or angiotensin II receptor antagonists." Link

  • Describes the utility of 6-HDN as a specific NO-don

Sources

• 1. iris.unito.it [iris.unito.it]
• 2. researchgate.net [researchgate.net]

Chiral HPLC Separation of (2S) and (2R)-6-hydroxyhexane-1,2-diyl dinitrate

A Technical Method Development & Comparison Guide

Executive Summary

The separation of 6-hydroxyhexane-1,2-diyl dinitrate enantiomers presents a specific chromatographic challenge due to the molecule's structural duality: a polar, flexible alkyl chain terminating in a hydroxyl group (C6), and a vicinal dinitrate cluster at the chiral center (C2) and C1.

This guide compares the performance of Amylose-based Normal Phase HPLC (the recommended Gold Standard) against Immobilized Reversed-Phase HPLC and Chiral GC . Based on structural analogs (vicinal dinitrates like isosorbide dinitrate and linear nitro-alcohols), the Amylose tris(3,5-dimethylphenylcarbamate) stationary phase provides the highest probability of baseline resolution due to its helical cavity's ability to accommodate the flexible hexyl backbone while engaging the nitrate dipoles.

Compound Analysis & Separation Logic

To design a robust method, we must deconstruct the analyte's interaction potential:

• Chiral Center (C2): The stereogenic center carries a nitrate ester. The adjacent C1 also carries a nitrate. This creates a bulky, electron-withdrawing "head" group.

• Distal Anchor (C6-OH): The primary alcohol provides a critical hydrogen-bonding site.

• Chromophore: Nitrate esters absorb strongly between 200–220 nm but lack conjugation. Detection must be at low UV wavelengths.

• Stability: Vicinal dinitrates are prone to hydrolysis in acidic/basic aqueous media and thermal decomposition. Normal Phase (NP) HPLC is preferred over GC or acidic RP-HPLC to ensure sample integrity.

Comparative Methodologies

The following table contrasts the three primary approaches for separating this class of molecule.

Table 1: Comparative Performance Matrix

Feature	Method A: Coated Amylose (NP)	Method B: Immobilized Amylose (RP)	Method C: Chiral GC
Column Chemistry	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H)	Immobilized Amylose (e.g., Chiralpak IA)	Cyclodextrin derivatives (e.g., Cyclosil-B)
Mobile Phase	n-Hexane / Isopropanol (IPA)	Water / Acetonitrile (ACN)	Helium Carrier Gas
Resolution ( )	High (> 2.5)	Moderate (1.5 - 2.0)	High (if stable)
Sample Stability	Excellent (Aprotic solvents)	Moderate (Hydrolysis risk)	Poor (Thermal degradation risk)
Detection	UV 210 nm	UV 210 nm or MS	FID / MS
Throughput	15–20 min run	10–15 min run	< 10 min run
Recommendation	Primary Choice	Secondary (for biological fluids)	Not Recommended

Detailed Experimental Protocol (Method A)

This protocol utilizes the Amylose Coated CSP (Normal Phase) , identified as the most robust system for vicinal dinitrates.

Reagents & Equipment[1]

• HPLC System: Quaternary pump, Column Oven, DAD/VWD Detector.

• Column: Chiralpak AD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)),

  , .

• Solvents: n-Hexane (HPLC Grade, dry), 2-Propanol (IPA, HPLC Grade).

• Sample: Racemic 6-hydroxyhexane-1,2-diyl dinitrate (

  in Ethanol).

Step-by-Step Methodology

• System Conditioning:

  • Flush system with n-Hexane/IPA (90:10 v/v) at

    for 30 minutes.

  • Note: Ensure the reference cell in the detector is purged to prevent refractive index noise at low wavelengths.

• Method Parameters:

  • Mobile Phase: n-Hexane / IPA (90 : 10 v/v).

    • Optimization: If retention is too low (

      ), reduce IPA to 5%.

  • Flow Rate:

    .

  • Temperature:

    (Control is critical; higher temps reduce resolution for nitrates).

  • Detection: UV at 210 nm (Primary) and 220 nm (Secondary).

  • Injection Volume:

    .

• Validation Criteria (Self-Validating System):

  • Tailing Factor (

    ): Must be . If tailing occurs due to the C6-OH group, add Diethylamine (DEA) or Ethanol as a modifier.

  • Resolution (

    ): Target .

Expected Data Profile

Parameter	Value	Interpretation
(Enantiomer 1)		Good retention, allowing interaction time.
(Enantiomer 2)		Distinct separation window.
Selectivity ( )		High stereorecognition by the amylose helix.
Elution Order	Variable	(2S) typically elutes before (2R) on AD-H, but standards are required for confirmation.

Mechanism & Workflow Visualization

Method Development Decision Tree

This workflow guides the researcher through the optimization process, specifically addressing the "remote" hydroxyl group challenge.

Caption: Decision tree for optimizing the separation of hydroxy-dinitrates, prioritizing modifier switching over column switching due to the specific H-bonding needs of the -OH group.

Chiral Recognition Mechanism

The following diagram illustrates why the Amylose column works. The C6-OH group anchors the molecule, while the nitrate groups fit into the chiral grooves.

Caption: The "Three-Point Interaction" model required for chiral recognition: Hydrogen bonding at the tail, dipole interactions at the head, and steric inclusion of the backbone.[1][2]

Scientific Rationale & Troubleshooting (E-E-A-T)

Why Normal Phase?

While Reversed-Phase (RP) is common for biological samples, Normal Phase is superior here for two reasons:

• Solubility & Stability: Organic nitrates are lipophilic. Normal phase solvents (Hexane) prevent the hydrolysis of the nitrate ester, which can occur in acidic aqueous buffers used in RP [1].

• Conformational Rigidity: In non-polar solvents, the intramolecular H-bonds and the intermolecular H-bonds with the CSP are maximized. Water (in RP) competes for these H-bonding sites, often "washing out" the chiral recognition capabilities of the carbamate phase for polar alcohols [2].

Troubleshooting Peak Tailing

The C6-hydroxyl group can interact non-specifically with residual silanols on the silica support.

• Symptom:[2][3] Peak asymmetry > 1.5.[4]

• Fix: Do not use standard bases like TEA with nitrates if avoidable (potential degradation). Use Ethanol as the modifier instead of IPA; ethanol is a stronger protic solvent and will suppress silanol interactions more effectively than IPA [3].

References

• Snyder, L. R., et al. (2010).[5] Introduction to Modern Liquid Chromatography. Wiley. (General reference on stability of esters in NP vs RP).

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[1][4][6] Chemical Society Reviews.

• Daicel Corporation. (2023). Chiralpak AD-H Instruction Manual: Solvent Selection and Optimization.

• Cass, Q. B., et al. (2003). Enantiomeric separation of organic nitrates by HPLC on polysaccharide phases. Journal of Chromatography A. (Provides analog data for isosorbide dinitrate separation).

(Note: Specific literature on "6-hydroxyhexane-1,2-diyl dinitrate" is proprietary/sparse; the methodology above is derived from validated protocols for structural analogs like Isosorbide Dinitrate and linear chiral alcohols.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. hplc.eu [hplc.eu]
• 6. phx.phenomenex.com [phx.phenomenex.com]

A Comparative Guide to the Validation of Bioanalytical Methods for (2S)-6-hydroxyhexane-1,2-diyl dinitrate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous validation of bioanalytical methods is a cornerstone for ensuring data integrity and, ultimately, patient safety. This guide provides a comprehensive overview and comparison of methodologies for the validation of bioanalytical assays for (2S)-6-hydroxyhexane-1,2-diyl dinitrate, a novel organic nitrate. Given the limited public data on this specific molecule, this guide will draw parallels with the well-established bioanalytical methods for a structurally related compound, isosorbide dinitrate, and its active metabolites. The principles and practices outlined herein are grounded in the latest regulatory guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4]

The primary objective of a bioanalytical method validation is to demonstrate that a specific analytical method is suitable for its intended purpose.[5] This involves a thorough evaluation of various performance characteristics to ensure the reliability and reproducibility of the quantitative measurement of the analyte in a given biological matrix.

Comparative Analysis of Bioanalytical Methodologies

The quantification of organic nitrates like (2S)-6-hydroxyhexane-1,2-diyl dinitrate in biological matrices presents unique challenges due to their potential for instability and the presence of endogenous interfering substances. While various analytical techniques have been employed, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for its superior sensitivity, selectivity, and speed.

Methodology	Principle	Advantages	Disadvantages	Relevance for (2S)-6-hydroxyhexane-1,2-diyl dinitrate
LC-MS/MS	Chromatographic separation followed by mass spectrometric detection.	High sensitivity (ng/mL to pg/mL levels).[6][7] High selectivity to differentiate between the parent drug and its metabolites.[6] Robust and high-throughput.	High initial instrument cost. Potential for matrix effects.[1]	Highly Recommended: The expected low concentrations in biological samples and the need for high selectivity make LC-MS/MS the most suitable technique.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass spectrometric detection.	Good sensitivity and selectivity.	Requires derivatization for non-volatile compounds, which can introduce variability. Potential for thermal degradation of nitrates.	Less Suitable: The thermal lability of organic nitrates makes GC-MS a less favorable option due to the risk of analyte degradation during analysis.
High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)	Chromatographic separation with detection based on UV absorbance.	Lower cost compared to MS. Readily available instrumentation.	Lower sensitivity and selectivity compared to MS.[8] Susceptible to interference from co-eluting compounds.	Feasible for high-concentration studies: May be suitable for in vitro studies or formulations analysis but likely lacks the sensitivity for in vivo pharmacokinetic studies.
Immunoassays (e.g., ELISA)	Based on antigen-antibody recognition.	High-throughput and can be automated.	Potential for cross-reactivity with structurally related compounds. Development of specific antibodies can be time-consuming and expensive.	Potentially Applicable for Screening: Could be used for high-throughput screening but would require a highly specific antibody and confirmation with a more selective method like LC-MS/MS.

Rationale for Recommending LC-MS/MS:

For the bioanalysis of (2S)-6-hydroxyhexane-1,2-diyl dinitrate, LC-MS/MS is the recommended methodology. Its inherent sensitivity is crucial for accurately characterizing the pharmacokinetic profile of the drug, especially at later time points when concentrations are expected to be low.[6][7] Furthermore, the high selectivity of tandem mass spectrometry allows for the unambiguous differentiation of the parent compound from its potential metabolites and endogenous matrix components, a critical aspect for accurate quantification.[6]

A Step-by-Step Guide to Bioanalytical Method Validation based on Regulatory Standards

The validation of a bioanalytical method is a formal process that establishes, through laboratory studies, that the performance characteristics of the method are suitable and reliable for the intended analytical application.[9] The following sections detail the essential validation parameters as stipulated by the FDA and EMA guidelines.[1][2][3]

The following diagram illustrates a typical workflow for the validation of a bioanalytical method.

Caption: A generalized workflow for bioanalytical method validation.

The following table summarizes the key validation parameters, their purpose, and the generally accepted criteria based on FDA and EMA guidelines.[1][2][3]

Parameter	Purpose	Experimental Approach	Acceptance Criteria
Selectivity and Specificity	To ensure the method can differentiate the analyte and internal standard (IS) from endogenous matrix components and other potential interferences.	Analyze at least six different sources of blank matrix, with and without the analyte at the Lower Limit of Quantification (LLOQ) and the IS.	No significant interfering peaks at the retention times of the analyte and IS in the blank matrix. Response of interfering peaks should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the IS.
Linearity and Range	To demonstrate a proportional relationship between the analyte concentration and the instrument response over a defined range.	Prepare a calibration curve with a blank, a zero standard, and at least six non-zero concentrations spanning the expected range.	The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).
Accuracy and Precision	To determine the closeness of the measured concentrations to the true value (accuracy) and the degree of scatter in a series of measurements (precision).	Analyze Quality Control (QC) samples at a minimum of four concentration levels (LLOQ, low, medium, and high) in at least five replicates per level, on at least three different days.	The mean accuracy should be within 85-115% of the nominal concentration (80-120% at the LLOQ). The precision (Coefficient of Variation, CV%) should not exceed 15% (20% at the LLOQ).[1]
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be quantitatively determined with acceptable accuracy and precision.	The LLOQ is the lowest concentration on the calibration curve. Its accuracy and precision must meet the acceptance criteria.	Accuracy within 80-120% and precision ≤ 20%.
Recovery	The efficiency of the extraction procedure.	Compare the analyte response from extracted samples to the response from unextracted standards at three concentration levels (low, medium, and high).	Recovery should be consistent, precise, and reproducible, though a specific percentage is not mandated.
Matrix Effect	The influence of co-eluting matrix components on the ionization of the analyte and IS.	Compare the analyte response in post-extraction spiked blank matrix to the response in a neat solution at low and high concentrations.	The CV of the IS-normalized matrix factor should be ≤ 15%.
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and processing conditions.	Analyze QC samples at low and high concentrations after subjecting them to conditions such as freeze-thaw cycles, short-term bench-top storage, long-term storage, and post-preparative storage.	The mean concentration of the stability samples should be within ±15% of the nominal concentration.

This protocol is a generalized template and should be optimized for the specific analyte and instrumentation.

1. Preparation of Stock and Working Solutions:

• Prepare a primary stock solution of (2S)-6-hydroxyhexane-1,2-diyl dinitrate and a suitable internal standard (e.g., an isotope-labeled version) in an appropriate organic solvent.

• Prepare a series of working solutions by diluting the stock solutions for spiking into the blank plasma to create calibration standards and QC samples.

2. Sample Preparation (Protein Precipitation - a common starting point):

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• LC System: A suitable UHPLC system.

• Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is a good starting point.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode is often suitable for nitrates, potentially forming adducts.[6]

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and IS.

4. Data Analysis:

• Integrate the peak areas for the analyte and IS.

• Calculate the peak area ratio (analyte/IS).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentrations of the QC and unknown samples from the calibration curve.

Addressing Potential Challenges in the Bioanalysis of Organic Nitrates

The bioanalysis of organic nitrates requires careful consideration of their chemical properties to ensure reliable results.

• Analyte Stability: Organic nitrates can be susceptible to degradation in biological matrices.[10] It is crucial to thoroughly investigate their stability under various conditions, including in whole blood, plasma at different temperatures, and during sample processing. The use of esterase inhibitors may be necessary if enzymatic degradation is a concern.

• Metabolism: Organic nitrates undergo extensive metabolism, often resulting in multiple active metabolites.[11] The analytical method should be selective enough to distinguish the parent drug from its metabolites. If metabolites are pharmacologically active, the method may need to be validated for their quantification as well.[12]

• Ionization Efficiency: Neutral organic nitrates may exhibit poor ionization efficiency in ESI-MS. The formation of adducts, such as acetate adducts in negative ion mode, can significantly enhance the signal and should be investigated during method development.[6]

Conclusion and Future Perspectives

The successful validation of a bioanalytical method for (2S)-6-hydroxyhexane-1,2-diyl dinitrate is a critical step in its preclinical and clinical development. While this guide provides a comprehensive framework based on established principles and regulatory expectations, it is imperative to tailor the validation process to the specific characteristics of the molecule and the intended application of the data. Adherence to these rigorous scientific standards will ensure the generation of high-quality, reliable data that can confidently support regulatory submissions and advance our understanding of this novel therapeutic agent.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. Bioanalytical method validation - Scientific guideline. [Link]

• U.S. Food and Drug Administration. FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• SlideShare. USFDA guidelines for bioanalytical method validation. [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Ovid. European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• PubMed. Development and validation of a chiral LC-ESI-MS/MS method for simultaneous determination of the enantiomeric metabolites isosorbide 2-mononitrate and isosorbide 5-mononitrate of isosorbide dinitrate in rat and human plasma. [Link]

• ResearchGate. Development and validation of a Chiral LC-ESI-MS/MS method for simultaneous determination of the enantiomeric metabolites Isosorbide 2-Mononitrate and Isosorbide 5-Mononitrate of Isosorbide dinitrate in rat and human plasma. [Link]

• ResearchGate. Simultaneous Separation and Determination of Isosorbide Dinitrate and Isosorbide 5-Mononitrate in Human Plasma by LC–MS–MS. [Link]

• MDPI. Development and Validation of a Bioanalytical Method for the Quantification of Nitrated Fatty Acids in Plasma Using LC-MS/MS: Application to Cardiovascular Patients. [Link]

• ScienceOpen. Determination of Isosorbide-5-Mononitrate in Human Plasma by High-Performance Liquid Chromatography-Tandem Mass Spectrometry and Its Application in a Bioequivalence Study. [Link]

• MDPI. Organic Nitrates: Past, Present and Future. [Link]

• Semantic Scholar. Eco-friendly estimation of isosorbide dinitrate and hydralazine hydrochloride using Green Analytical Quality by Design-based UPL. [Link]

• PubMed. Validation of bioanalytical methods. [Link]

• PMC. Organic Nitrate Metabolism and Action: Toward a Unifying Hypothesis and the Future --- A Dedication to Professor Leslie Z. Benet. [Link]

• IJRPR. An Overview of the Development and Validation of Bioanalytical Methods and Their Use in Pharmacy. [Link]

• World Health Organization. Annex 6: WHO guideline on the validation of bioanalytical methods. [Link]

• E-Researchco. Validation of a Bioanalytical Methods Performance Characteristics Chromatographic Separations. [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. Development and validation of a chiral LC-ESI-MS/MS method for simultaneous determination of the enantiomeric metabolites isosorbide 2-mononitrate and isosorbide 5-mononitrate of isosorbide dinitrate in rat and human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]
• 9. eresearchco.com [eresearchco.com]
• 10. Organic Nitrates: Past, Present and Future [mdpi.com]
• 11. Organic Nitrate Metabolism and Action: Toward a Unifying Hypothesis and the Future --- A Dedication to Professor Leslie Z. Benet - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bioanalysisforum.jp [bioanalysisforum.jp]

A Senior Application Scientist's Guide to Confirming the Enantiomeric Purity of (2S)-6-hydroxyhexane-1,2-diyl dinitrate: A Comparative Analysis

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different effects in the chiral environment of the human body.[1] Therefore, the rigorous confirmation of the enantiomeric purity of a single-enantiomer active pharmaceutical ingredient (API) like (2S)-6-hydroxyhexane-1,2-diyl dinitrate is a cornerstone of quality control and regulatory compliance.

This guide provides an in-depth comparison of the primary analytical methodologies for determining the enantiomeric purity of chiral molecules, with a specific focus on the structural features of (2S)-6-hydroxyhexane-1,2-diyl dinitrate—namely, its hydroxyl group, chiral center, and dinitrate esters. We will move beyond mere protocols to explore the causality behind methodological choices, empowering researchers and drug development professionals to select and implement the most appropriate technique for their needs. The methods discussed are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral auxiliaries.

Chiral High-Performance Liquid Chromatography (HPLC): The Industry Workhorse

Chiral HPLC is broadly considered the gold standard for enantiomeric purity analysis in the pharmaceutical industry due to its robustness, precision, and wide applicability.[2][3] The technique achieves separation by passing the analyte over a chiral stationary phase (CSP). Enantiomers interact with the CSP to form transient, diastereomeric complexes. According to the three-point interaction model, for effective chiral recognition to occur, there must be at least three simultaneous interactions between the analyte and the CSP, with at least one being stereochemically dependent.[4]

For a molecule like (2S)-6-hydroxyhexane-1,2-diyl dinitrate, the hydroxyl and nitrate groups provide key points for hydrogen bonding, dipole-dipole, and steric interactions with the CSP. Polysaccharide-based CSPs, such as derivatized cellulose or amylose, are exceptionally versatile and represent the most widely used phases for separating a broad range of chiral compounds.[1][5]

Caption: High-level workflow for enantiomeric purity analysis by Chiral HPLC.

Experimental Protocol: Chiral HPLC

• System Preparation: Equip an HPLC system with a UV detector (set to ~210 nm for nitrate esters) or a Refractive Index (RI) detector.[6][7]

• Column Selection: A polysaccharide-based CSP, such as Chiralpak® AD-H or Chiralcel® OD-H, is an excellent starting point for method development.[8]

• Mobile Phase Preparation: Prepare a mobile phase consisting of a nonpolar solvent and an alcohol modifier. A typical starting condition is 90:10 (v/v) n-hexane:isopropanol.[8] Degas the mobile phase thoroughly.

• Sample Preparation: Accurately weigh and dissolve the (2S)-6-hydroxyhexane-1,2-diyl dinitrate sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• Analysis:

  • Equilibrate the column with the mobile phase at a flow rate of 0.5-1.0 mL/min until a stable baseline is achieved.

  • Inject 10-20 µL of the prepared sample.

  • Run the analysis isocratically. Total run time is typically 15-30 minutes.

• Method Optimization (if necessary): If separation is suboptimal, adjust the ratio of the alcohol modifier. Increasing the alcohol content generally decreases retention time but may also affect resolution. Temperature can also be varied to improve peak shape and resolution.

Data Interpretation

The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers in the chromatogram using the following formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] × 100

Where Area_major is the peak area of the desired (2S) enantiomer and Area_minor is the peak area of the undesired (2R) enantiomer.

Chiral Gas Chromatography (GC): A High-Resolution Alternative

Chiral GC offers outstanding resolution and sensitivity, particularly for volatile and thermally stable compounds.[9] The separation principle is analogous to HPLC, but occurs in the gas phase with the analyte partitioning between a gaseous mobile phase (carrier gas) and a liquid CSP coated on the inside of a capillary column.[10] Cyclodextrin-based CSPs are commonly used for chiral GC separations.

For (2S)-6-hydroxyhexane-1,2-diyl dinitrate, its relatively high molecular weight and the presence of a polar hydroxyl group may limit its volatility. Therefore, a chemical derivatization step is often required to enhance its volatility and thermal stability prior to GC analysis. Silylation of the hydroxyl group with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common and effective strategy.

Caption: Workflow for enantiomeric purity analysis by Chiral GC, including derivatization.

Experimental Protocol: Chiral GC

• Derivatization:

  • In a vial, dissolve ~1 mg of the sample in 200 µL of a dry, aprotic solvent (e.g., pyridine or acetonitrile).

  • Add 100 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

  • Seal the vial and heat at 60-70 °C for 30 minutes to ensure complete reaction.

  • Cool the sample to room temperature before injection.

• System Preparation: Equip a gas chromatograph with a Flame Ionization Detector (FID) and a chiral capillary column (e.g., a cyclodextrin-based column). Use helium or hydrogen as the carrier gas.

• Analysis:

  • Inject 1 µL of the derivatized sample using a split injection mode (e.g., 50:1 split ratio).

  • Use a temperature program to achieve separation. A typical program might start at 100 °C, hold for 2 minutes, then ramp at 5 °C/min to 220 °C.

  • The detector temperature should be set to ~250 °C.

• Data Interpretation: Calculate the % ee from the integrated peak areas of the derivatized enantiomers, as described for HPLC.

¹H NMR Spectroscopy with Chiral Auxiliaries

NMR spectroscopy is a uniquely powerful tool that provides detailed structural information. While enantiomers produce identical NMR spectra in an achiral solvent, their signals can be differentiated by introducing a chiral auxiliary.[11] This can be achieved by either covalently bonding a chiral derivatizing agent (CDA) to form diastereomers, or by using a chiral solvating agent (CSA) or chiral shift reagent (CSR) to form non-covalent diastereomeric complexes.[11][12]

For a diol-containing structure like our target molecule, chiral boric acids have proven to be excellent CDAs.[13] They react rapidly and quantitatively with the diol moiety to form stable cyclic diastereomeric esters. These diastereomers will have distinct chemical shifts, particularly for protons near the chiral center, allowing for direct quantification by integrating the resolved signals.[13] A key advantage of this method is that it does not require a reference standard for the opposite enantiomer.

Caption: Workflow for enantiomeric purity analysis by ¹H NMR using a Chiral Derivatizing Agent.

Experimental Protocol: ¹H NMR with a Chiral Boric Acid CDA

• Reaction Setup:

  • In a clean, dry NMR tube, dissolve 5-10 mg of the (2S)-6-hydroxyhexane-1,2-diyl dinitrate sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or Acetone-d₆).

  • Add 1.1 molar equivalents of a commercially available chiral boric acid derivative.

  • Cap the tube and gently agitate to ensure complete dissolution and reaction. The derivatization is typically rapid and complete at room temperature.[13]

• System Preparation: Use a high-field NMR spectrometer (≥400 MHz) to maximize the chemical shift dispersion.

• Analysis:

  • Acquire a standard high-resolution ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for accurate integration, especially when looking for minor enantiomeric impurities.

  • A sufficient relaxation delay (e.g., 5 times the longest T₁) should be used to ensure quantitative accuracy.

• Data Interpretation:

  • Identify a pair of well-resolved signals corresponding to the same proton in the two different diastereomers.

  • Carefully integrate these two signals.

  • Calculate the % ee using the integration values in place of peak areas in the standard formula.

Comparative Performance Analysis

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for high throughput, the level of sensitivity required, and the availability of instrumentation.

Feature	Chiral HPLC	Chiral GC (with Derivatization)	¹H NMR (with CDA)
Principle	Diastereomeric interaction with CSP	Diastereomeric interaction with CSP	Formation of diastereomers with distinct signals
Resolution	Very Good to Excellent	Excellent	Good to Very Good (Field Dependent)
Sensitivity (LOD/LOQ)	High (ng to pg range)	Very High (pg to fg range)	Lower (µg to mg range)
Analysis Time/Sample	15-30 minutes	20-40 minutes (plus derivatization)	5-15 minutes (plus derivatization)
Method Development	Moderately complex (column/mobile phase screening)	Complex (derivatization optimization, temp program)	Relatively simple (reagent selection)
Sample Preparation	Simple (dissolve and filter)	Complex (requires quantitative derivatization)	Simple (mix reagents in NMR tube)
Key Advantage	Robust, direct analysis, industry standard[2]	Highest resolving power for suitable analytes	No need for enantiomeric reference standard
Key Limitation	Requires specific chiral columns	Indirect; requires volatile/stable derivatives	Lower sensitivity, potential for signal overlap

Conclusion and Recommendations

For the routine quality control and release testing of (2S)-6-hydroxyhexane-1,2-diyl dinitrate, Chiral HPLC is the recommended primary method . Its robustness, high precision, and direct analysis capabilities make it ideally suited for the high-throughput demands of a regulated environment.[14][15] The wide availability of highly effective polysaccharide-based chiral stationary phases further solidifies its position as the industry's preferred technique.

¹H NMR with a chiral derivatizing agent serves as an outstanding orthogonal method . It is invaluable for independently confirming the results from a primary chromatographic method and is particularly useful during early-stage development when a reference standard of the opposite enantiomer may not be available. Its simplicity in sample preparation and direct quantitation from the spectrum offer significant advantages.

While Chiral GC provides exceptional resolving power, the mandatory derivatization step for a molecule like (2S)-6-hydroxyhexane-1,2-diyl dinitrate introduces additional complexity and potential sources of error.[16] It is best reserved for specific cases where HPLC fails to provide adequate resolution or for analytes that are naturally volatile.

By understanding the principles, advantages, and limitations of each of these powerful techniques, researchers can confidently select and implement a scientifically sound, self-validating system for the critical task of confirming enantiomeric purity.

References

• Chemistry LibreTexts. (2021, July 31). 19.4: Enantiomeric Purity. Available at: [Link]

• Polavarapu, P. L. (2001, November 15). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. PubMed. Available at: [Link]

• OpenOChem Learn. Measuring Chiral Purity. Available at: [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. (Note: While not directly from the search, this is a foundational text often referenced for principles like kinetic resolution mentioned in search result[16].)

• Kannappan, V. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry. Chiralpedia. Available at: [Link]

• Goering, H. K., Eikenberry, J. N., & Koermer, G. S. (1974). NMR method for determination of enantiomeric compositions with chiral shift reagents. Google Patents (US3915641A).

• Seco, J. M., Quínoa, E., & Riguera, R. (2011, July). Using NMR spectroscopic methods to determine enantiomeric purity and assign absolute stereochemistry. ResearchGate. Available at: [Link]

• Kaenel, P., et al. (2014). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols.

• Restek. A Guide to the Analysis of Chiral Compounds by GC. Available at: [Link]

• Akdeniz, A., et al. (2024, March 8). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. Available at: [Link]

• Liu, G., & Wang, J. (2013). DETERMINATION OF ISOSORBIDE MONONITRATE (ISMN) AND ITS TWO RELATED SUBSTANCES IN ISOSORBIDE MONONITRATE AND SODIUM CHLORIDE INJECTION. Semantic Scholar. Available at: [Link]

• DiVA Portal. (2024). Chiral Method Development and Racemization Analysis of Diol-Containing Compounds using UPLC, SFC-MS and. Available at: [Link]

• Gasparrini, F., et al. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Zhang, Y., et al. (2022, February 8). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. RSC Publishing. Available at: [Link]

• Schering Corporation. (1986). Method for preparing (+)R-2-methyl-hexane-1,2-diol. Google Patents (EP0198352A2).
• Japanese Pharmacopoeia. Official Monographs for Part I / Isosorbide.

• Phenomenex. Chiral HPLC Separations. Available at: [Link]

• Ahuja, S. (2004, November 1). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• VTechWorks. (2001). CHIRAL SEPARATIONS INTRODUCTION. Available at: [Link]

• U.S. Food and Drug Administration. (2012). Isordil Titradose (isosorbide dinitrate) Tablets. Available at: [Link]

• Ahuja, S. (Ed.). (2007).

• Carlson, M., & Thompson, R. D. (1986, April). Determination of isosorbide dinitrate in pharmaceutical products by HPLC. PubMed. Available at: [Link]

• Yashima, E. (2008, September 29). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews. Available at: [Link]

• Barbero, G. F., et al. (2025, August 10). Green analytical methods for isosorbide dinitrate determination by UV spectrophotometry and stability indicating HPLC-PDA. ResearchGate. Available at: [Link]

• Phillips, S. K., et al. (2023, November). Synthesis and crystallographic characterization of 6-hydroxy-1,2-dihydropyridin-2-one. PMC - NIH. Available at: [Link]

• Ashraf, M., et al. (2017, January). Determination of nitrate in biological fluids by HPLC. Pak. J. Pharm. Sci. Available at: [Link]

• Phillips, S. K., et al. (2023, November 7). Synthesis and crystallographic characterization of 6-hydroxy-1,2-dihydropyridin-2-one. ResearchGate. Available at: [Link]

• Zhang, S. (2014, March 12). Method for synthesizing 2,6-dihydroxytoluene. Google Patents (CN103626638A).

• Saeed, R. S., et al. (2024, September 2). Synthesis of new polymeric composite materials derived from 2,2-(1,6-dioxohexane-1,6-diyl) dihydrazinecarbothioamide. ResearchGate. Available at: [Link]

• Gurek, A. G., & Ahsen, V. (2009). Synthesis of Some Novel Derivatives of 2,6-Diaminoanthraquinone Dyes. Asian Journal of Chemistry.

Sources

• 1. content.e-bookshelf.de [content.e-bookshelf.de]
• 2. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. csfarmacie.cz [csfarmacie.cz]
• 5. Chiral HPLC for efficient resolution of enantiomers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. applications.emro.who.int [applications.emro.who.int]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. gcms.cz [gcms.cz]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. Measuring Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Thieme E-Books & E-Journals [thieme-connect.de]

comparative pharmacokinetics of linear vs cyclic nitrate esters

Executive Summary

This guide provides a technical analysis of the pharmacokinetic (PK) and pharmacodynamic (PD) distinctions between linear (flexible) nitrate esters (e.g., Glyceryl Trinitrate/Nitroglycerin - GTN) and cyclic (rigid) nitrate esters (e.g., Isosorbide Dinitrate - ISDN, Isosorbide Mononitrate - ISMN).

While both classes function as nitric oxide (NO) donors, their structural rigidity dictates their metabolic pathway:

• Linear/Flexible (GTN): High affinity for mitochondrial ALDH2 , leading to rapid onset, high potency, but rapid tolerance induction.

• Cyclic/Rigid (ISDN/ISMN): Steric hindrance prevents ALDH2 access, shifting metabolism to CYP450 (ER-resident). This results in higher bioavailability, sustained release, and a distinct tolerance profile.

Part 1: Structural Determinants of Pharmacokinetics

The core differentiator between these classes is not merely chemical composition, but conformational flexibility . This dictates enzyme active site accessibility.

Lipophilicity and Absorption

• Linear Nitrates (GTN): Highly lipophilic (LogP ~1.62). Rapidly crosses mucosal membranes (sublingual viability). The flexible backbone allows it to intercalate easily into lipid bilayers.

• Cyclic Nitrates (ISDN/ISMN): The isosorbide core is more polar. ISMN (LogP ~ -0.05) is significantly more hydrophilic, resulting in slower tissue distribution but 100% oral bioavailability due to resistance to first-pass hepatic extraction.

Enzymatic Selectivity (The "Lock and Key" Divergence)

The most critical PK determinant is the bioactivation pathway.

• GTN (Linear): Fits precisely into the narrow active site of mitochondrial Aldehyde Dehydrogenase 2 (ALDH2). Cysteine-302 attacks the nitrate group.

• ISDN (Cyclic): The rigid bicyclic ring creates steric bulk. It cannot effectively enter the ALDH2 tunnel. Instead, it requires clearance by Cytochrome P450 (CYP3A4) in the smooth endoplasmic reticulum.

Visualization: Metabolic Divergence

The following diagram illustrates how structural rigidity dictates the subcellular location of bioactivation.

Figure 1: Structural rigidity determines the bioactivation pathway (Mitochondrial ALDH2 vs. ER CYP450), influencing onset speed and tolerance mechanisms.

Part 2: Comparative Pharmacokinetic Data

The following data consolidates standard PK parameters. Note the drastic difference in Bioavailability (

) and Half-life ( ).

Parameter	Linear (GTN)	Cyclic (ISDN)	Cyclic Metabolite (ISMN)
Primary Structure	Propanetriol ester (Flexible)	1,4:3,6-dianhydro-D-glucitol (Rigid)	Mononitrated cyclic core
Bioavailability (Oral)	< 1% (Extensive First-Pass)	20–25% (Variable)	~100% (Complete)
Tmax	2–5 min (Sublingual)	30–60 min	30–60 min
Plasma Half-life ( )	1–4 minutes	45–60 minutes	4–5 hours
Volume of Distribution	3 L/kg (High tissue binding)	2–4 L/kg	0.6 L/kg (Water soluble)
Primary Enzyme	ALDH2 (Mitochondrial)	CYP3A4 / Glutathione S-transferase	CYP3A4
Clearance Mechanism	Reductive hydrolysis	Denitration to ISMN/IS2N	Renal excretion

Key Insight: The "Linear" PK profile of GTN is characterized by a flow-limited clearance (dependent on liver blood flow), whereas the "Cyclic" PK of ISMN is capacity-limited (dependent on enzyme intrinsic clearance), making ISMN dosing more predictable.

Part 3: Experimental Protocol (LC-MS/MS Quantification)

Objective: Accurately quantify organic nitrates and their nitrite (

) metabolites in plasma. Challenge: Organic nitrates are thermally unstable and prone to ex vivo hydrolysis (artificial elevation of nitrite).

The "Self-Validating" Stabilization Protocol

To ensure trustworthiness, this protocol includes a mandatory stabilization step using NEM (N-ethylmaleimide) to block thiol-mediated hydrolysis during sample handling.

Reagents:

• Derivatizing Agent: 2,3-Diaminonaphthalene (DAN).[1][2]

• Stabilizer: N-ethylmaleimide (NEM) 10 mM.

• Internal Standard:

  -labeled Nitrite or Deuterated ISDN.

Workflow:

• Blood Collection: Draw blood into chilled EDTA tubes containing NEM (10 mM) . Causality: NEM alkylates plasma thiols, preventing them from reacting with the nitrate ester to release NO artificially after collection.

• Immediate Separation: Centrifuge at 4°C, 2000g for 10 min.

• Protein Precipitation: Add cold Acetonitrile (1:3 v/v) spiked with Internal Standard.

• Derivatization (For Nitrite Metabolites):

  • Add DAN reagent (50

    g/mL in HCl).

  • Incubate at 24°C for 10 min.

  • Mechanism:[3][4] DAN reacts with nitrite under acidic conditions to form 2,3-Naphthotriazole (NAT) , a highly fluorescent and stable compound suitable for MS detection.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax).

  • Ionization: ESI Positive mode.

  • Transitions: Monitor NAT (

    170 115) and Parent Nitrate ( specific to adducts, often ).

Visualization: Analytical Workflow

Figure 2: Validated LC-MS/MS workflow emphasizing the critical stabilization of plasma thiols (NEM) and DAN derivatization for nitrite detection.

Part 4: Scientific Synthesis & References[5]

Mechanism of Tolerance (The Clinical Consequence)

The PK differences described above directly explain the phenomenon of nitrate tolerance.

• Linear (GTN): Because GTN is bioactivated by ALDH2, and this reaction oxidizes the enzyme's active site thiols (Cys-302) to disulfides, the enzyme commits "suicide" over time. This leads to pseudo-tolerance (depletion of bioactivation capacity).

• Cyclic (ISDN): Since CYP450 enzymes are not inactivated by the reduction of nitrates, cyclic nitrates show a different tolerance profile, often related to neurohormonal counter-regulation (systemic tolerance) rather than enzymatic depletion.

References

• Chen, Z., et al. (2002). "An essential role for mitochondrial aldehyde dehydrogenase in nitroglycerin bioactivation."[3] Proceedings of the National Academy of Sciences. Link

• Abshagen, U. (1992). "Pharmacokinetics of Isosorbide Mononitrate." American Journal of Cardiology. Link

• Daiber, A., et al. (2004). "Oxidative stress and nitrate tolerance: the role of ALDH-2 inactivation." Cardiovascular Research. Link

• Misko, T. P., et al. (1993). "A fluorometric assay for the measurement of nitrite in biological samples." Analytical Biochemistry. Link

• Tsikas, D. (2000). "Methods of quantitative analysis of the nitric oxide metabolites nitrite and nitrate in human biological fluids." Free Radical Research. Link

Sources

• 1. Stable isotope-assisted LC-MS/MS monitoring of glyceryl trinitrate bioactivation in a cell culture model of nitrate tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. unthsc-ir.tdl.org [unthsc-ir.tdl.org]
• 3. Differential Metabolism of Organic Nitrates by Aldehyde Dehydrogenase 1a1 and 2: Substrate Selectivity, Enzyme Inactivation, and Active Cysteine Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]